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What was Naquotinib?

Naquotinib (ASP8273) was an investigational, oral third-generation EGFR tyrosine kinase inhibitor (TKI)
developed by Astellas Pharma. It was designed to target both EGFR-sensitizing mutations (like exon 19
deletions and L858R) and the T790M resistance mutation in non-small cell lung cancer (NSCLC), while

sparing the wild-type (normal) EGFR to reduce side effects [1] [2].

Reasons for Development Termination

The clinical development of naquotinib was terminated primarily due to the results from a pivotal Phase 3

trial called SOLAR (NCT02588261) [1] [3] [4].

The table below summarizes the key factors that led to this decision:

Termination .
Details
Factor

Efficacy Inferior performance compared to first-generation EGFR TKIs (gefitinib/erlotinib)
as a first-line treatment in the SOLAR trial [1].
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Termination
Factor

Safety & Toxicity

Competitive
Landscape

Details

High rates of Grade 3 (severe) adverse events, including hyponatremia (low

sodium) in 20.4% of patients and diarrhea in 6.0% [1].

The success of osimertinib (Tagrisso) set a high bar for efficacy and tolerability,

making it difficult for other third-generation TKIs with inferior profiles to succeed [1]

[3].

In May 2017, an independent data monitoring committee recommended terminating the SOLAR trial due to

anticipated futility based on a pre-planned analysis. At that time, 530 of the planned 600 patients had been

enrolled [1].

Clinical Trial Data Summary

The table below consolidates the available clinical efficacy data for naquetinib from its earlier-phase trials

[1]:
. . Objective
Trial Patient
. Response Rate Note
Phase Population
(ORR)
Phase 1 EGFR T790M+ 31% (18 of 58 Across all doses; 300 mg daily established as
(U.S.) NSCLC patients) the Recommended Phase 2 Dose (RP2D).
Phase 1 EGFR T790M+ 42% (32 of 76 At the RP2D of 300 mg daily.
(Japan) NSCLC patients)

Documented Resistance Mechanisms

Preclinical research was conducted to understand how cancer cells might develop resistance to naquetinib.

The diagram below illustrates the key findings from one study that established naquotinib-resistant cell lines

[2].
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This research suggested that combining naquotinib with a MEK inhibitor (like trametinib) could be a
potential strategy to overcome this specific resistance, not only for naquetinib but also for osimertinib-

resistant cells [2].

Context Among Other Third-Generation EGFR TKis

Naquotinib was one of several third-generation EGFR TKIs developed concurrently. Its discontinuation was
part of a broader trend where several drugs in this class (including rociletinib, olmutinib, and
mavelertinib) were halted due to issues with lower efficacy and/or higher toxicities compared to

osimertinib, which became the established standard of care [1] [3] [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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